molecular formula C21H30 B15369910 1,3,5-Tris(3-methyl-3-butenyl)benzene CAS No. 55124-94-2

1,3,5-Tris(3-methyl-3-butenyl)benzene

Cat. No.: B15369910
CAS No.: 55124-94-2
M. Wt: 282.5 g/mol
InChI Key: ALACYVIVNMSFHM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1,3,5-Tris(3-methyl-3-butenyl)benzene is a trisubstituted aromatic compound featuring three 3-methyl-3-butenyl groups symmetrically attached to a benzene ring.

Properties

CAS No.

55124-94-2

Molecular Formula

C21H30

Molecular Weight

282.5 g/mol

IUPAC Name

1,3,5-tris(3-methylbut-3-enyl)benzene

InChI

InChI=1S/C21H30/c1-16(2)7-10-19-13-20(11-8-17(3)4)15-21(14-19)12-9-18(5)6/h13-15H,1,3,5,7-12H2,2,4,6H3

InChI Key

ALACYVIVNMSFHM-UHFFFAOYSA-N

Canonical SMILES

CC(=C)CCC1=CC(=CC(=C1)CCC(=C)C)CCC(=C)C

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

1,3,5-Tris(trimethylacetyl)benzene (C${21}$H${30}$O$_6$)
  • Synthesis : Prepared via acylation of 1,3,5-trihydroxybenzene with trimethylacetyl chloride in pyridine, yielding 50% crystalline product after recrystallization .
  • Key Properties :
    • Melting Point : 163–165°C.
    • Spectroscopic Data : $^{13}\text{C NMR}$ signals at 176.43 ppm (carbonyl carbons) and 26.91 ppm (tert-butyl methyl groups) .
    • Crystallography : Crystallizes in a triclinic system (space group $P1$), with unit cell parameters $a = 9.4812(3)$ Å, $b = 10.6885(3)$ Å, $c = 11.4799(3)$ Å .
1,3,5-Tris(3-methyl-3-butenyl)benzene (Hypothetical Data)
  • Expected Synthesis : Likely involves alkylation of 1,3,5-tribromobenzene with 3-methyl-3-butenyl Grignard reagents or via Friedel-Crafts alkylation.
  • Predicted Properties :
    • Molecular Weight : ~318.5 g/mol (C${24}$H${30}$).
    • Spectroscopy : $^{1}\text{H NMR}$ signals for alkenyl protons (~4.5–5.5 ppm) and $^{13}\text{C NMR}$ signals for sp$^2$ carbons (~120–140 ppm).
    • Solubility : Higher hydrophobicity compared to ester-functionalized analogs due to lack of polar groups.
Other Trisubstituted Benzenes
  • 1,3,5-Triethylbenzene (C${12}$H${18}$): Simpler alkyl substituents result in lower molecular weight (162.27 g/mol) and melting point (-10°C).
  • Ethylmethylbenzenes (e.g., 1-ethyl-2-methylbenzene): Mono-/disubstituted analogs with reduced symmetry and lower thermal stability .

Comparative Data Table

Compound Molecular Formula Molecular Weight (g/mol) Melting Point (°C) Substituent Type Key Spectroscopic Features
1,3,5-Tris(trimethylacetyl)benzene C${21}$H${30}$O$_6$ 378.45 163–165 Ester $^{13}\text{C}$: 176.43 (C=O)
1,3,5-Tris(3-methyl-3-butenyl)benzene C${24}$H${30}$ 318.5* Not reported Alkenyl Predicted sp$^2$ C: 120–140 ppm
1,3,5-Triethylbenzene C${12}$H${18}$ 162.27 -10 Alkyl $^{1}\text{H}$: 1.2–1.5 ppm (CH$_3$)

*Calculated based on formula.

Reactivity and Functional Group Influence

  • Ester Groups (1,3,5-Tris(trimethylacetyl)benzene): Participate in hydrogen bonding, enhancing crystallinity and melting point . Potential for hydrolysis or transesterification reactions.
  • Alkenyl Groups (1,3,5-Tris(3-methyl-3-butenyl)benzene) :
    • Susceptible to polymerization or Diels-Alder reactions.
    • Lower polarity reduces solubility in polar solvents compared to esters.

Crystallographic and Symmetry Considerations

The triclinic crystal system of 1,3,5-tris(trimethylacetyl)benzene ($P1$, $Z = 2$) reflects its symmetrical substitution pattern and steric bulk .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.